2-cyclohexyl-N-(5,7-dimethylthiazolo[4,5-b]pyridin-2-yl)acetamide

• IUPAC Name: 2-cyclohexyl-N-(5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl)acetamide
• InChI: InChI=1S/C16H21N3OS/c1-10-8-11(2)17-15-14(10)21-16(19-15)18-13(20)9-12-6-4-3-5-7-12/h8,12H,3-7,9H2,1-2H3,(H,17,18,19,20)
• InChI Key: HWIOHSGRQFKQLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1SC(=N2)NC(=O)CC3CCCCC3)C
• Molecular Formula: C16H21N3OS
• Molecular Weight: 303.4 g/mol

Description

The compound “2-cyclohexyl-N-(5,7-dimethylthiazolo[4,5-b]pyridin-2-yl)acetamide” is a complex organic molecule that contains a cyclohexyl group, a thiazolo[4,5-b]pyridin-2-yl group, and an acetamide group. The presence of these functional groups suggests that this compound might have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. The cyclohexyl group is a six-membered carbon ring, the thiazolo[4,5-b]pyridin-2-yl group is a heterocyclic ring containing nitrogen and sulfur atoms, and the acetamide group contains a carbonyl (C=O) and an amine (NH2) group.

Chemical Reactions Analysis

The reactivity of this compound would likely depend on its functional groups. For instance, the acetamide group might participate in various condensation and substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of polar groups like acetamide might make it soluble in polar solvents.

Scientific Research Applications

Antimicrobial Applications

Several studies have focused on the synthesis of new heterocycles incorporating various moieties with demonstrated antimicrobial activities. For instance, compounds synthesized from key intermediates similar to "2-cyclohexyl-N-(5,7-dimethylthiazolo[4,5-b]pyridin-2-yl)acetamide" have been evaluated for their potential as antimicrobial agents. The synthesis processes often involve creating derivatives that exhibit significant antimicrobial properties against a range of microbial strains (Bondock et al., 2008), (Ali et al., 2010).

Synthesis of Novel Heterocycles

Research into the synthesis of novel heterocyclic compounds often involves the exploration of unique chemical structures for potential pharmacological applications. For example, the synthesis and evaluation of various heterocycles for their insecticidal, antitumor, and antimicrobial activities are common themes in chemical research. These studies involve detailed characterizations and evaluations of newly synthesized compounds to determine their efficacy and potential application areas (Fadda et al., 2017), (Albratty et al., 2017).

Mechanism of Action

Target of Action

They have been reported to inhibit the ErbB family of tyrosine kinase (EGFR), antagonize G-protein coupled receptors (mGluR 5), and inhibit 3′,5′-cyclic adenosine monophosphate phosphodiesterase (PDE) III .

Mode of Action

Thiazolo[4,5-b]pyridines are known to interact with their targets through various mechanisms, depending on the specific target and the structure of the compound .

Biochemical Pathways

Given the known targets of thiazolo[4,5-b]pyridines, it can be inferred that this compound may affect pathways related to cell signaling, cell proliferation, and cell death .

Result of Action

Thiazolo[4,5-b]pyridines have been reported to exhibit cytotoxic effects on various cell lines, suggesting that this compound may have similar effects .

Future Directions

The future research on this compound could involve exploring its potential applications, studying its biological activity, optimizing its synthesis process, and investigating its mechanism of action.